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Compound of Interest

Compound Name:
4-(3,4-Dichlorophenyl)butanoic

acid

Cat. No.: B1361162 Get Quote

A comprehensive search of publicly available scientific literature and crystallographic

databases did not yield the specific crystal structure for 4-(3,4-Dichlorophenyl)butanoic acid.

While this compound is commercially available for laboratory use, its detailed three-

dimensional atomic arrangement in a crystalline solid has not been reported in the searched

resources.[1]

Alternative Data on Structurally Related Compounds
While direct crystallographic data for 4-(3,4-Dichlorophenyl)butanoic acid is unavailable,

structural analyses have been published for closely related dichlorophenyl derivatives of

butanoic acid, specifically those containing an amide linkage. These compounds, while

different, provide insight into the molecular conformations and intermolecular interactions that

can occur in this class of molecules.

Notably, crystal structures have been determined for:

4-[(3,5-Dichlorophenyl)carbamoyl]butanoic acid[2][3][4]

4-[(2,4-Dichlorophenyl)carbamoyl]butanoic acid[5]

These molecules feature a butanoic acid chain linked to a dichlorophenyl ring via an amide

group (-C(=O)NH-). This amide linker significantly influences the molecule's electronic
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properties, hydrogen bonding capabilities, and overall conformation compared to the simple

alkyl chain in the requested compound.

For these related amide compounds, studies have detailed:

Molecular Conformation: The molecules are often twisted, with significant torsion angles

between the phenyl ring, the amide group, and the butanoic acid chain.[2][5]

Hydrogen Bonding: The presence of both carboxylic acid and amide groups allows for the

formation of robust hydrogen-bonding networks. A common feature is the formation of a

dimer via hydrogen bonds between the carboxylic acid groups of two molecules.[2] These

dimers can be further linked into tapes or layers by amide-to-amide hydrogen bonds.[2][5]

Supramolecular Assembly: The overall crystal packing is dictated by a combination of these

strong hydrogen bonds and weaker interactions, such as C-H···O and halogen···π

interactions.[2]

Experimental Workflow for a Related Compound
Although the specific protocol for 4-(3,4-Dichlorophenyl)butanoic acid is not available, the

general experimental workflow for determining the crystal structure of a related compound,

such as 4-[(3,5-dichlorophenyl)carbamoyl]butanoic acid, provides a representative example of

the process.
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Caption: General experimental workflow for synthesis and crystal structure determination.
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This generalized workflow illustrates the key stages from chemical synthesis and purification to

the final analysis of the crystal structure. The synthesis of a related amide involved mixing

reagents like glutaric anhydride and a substituted aniline, followed by washing and

recrystallization to obtain high-quality crystals suitable for diffraction.[2][5] The crystals are then

analyzed using single-crystal X-ray diffraction to determine the unit cell parameters and atomic

coordinates, leading to the final solved structure.[2][5]

In conclusion, while a detailed technical guide on the crystal structure of 4-(3,4-
Dichlorophenyl)butanoic acid cannot be provided due to a lack of published data, the

analysis of structurally similar compounds offers valuable comparative insights into the

crystallographic features of dichlorophenyl-substituted aliphatic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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